5-(2,5-dimethoxyphenyl)-7,8-dimethoxy-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline

• Molecular Formula: C26H23N3O4
• Molecular Weight: 441.5 g/mol
• IUPAC Name: 5-(2,5-dimethoxyphenyl)-7,8-dimethoxy-3-phenylpyrazolo[3,4-c]isoquinoline
• InChI: InChI=1S/C26H23N3O4/c1-30-17-10-11-22(31-2)20(12-17)25-19-14-24(33-4)23(32-3)13-18(19)21-15-27-29(26(21)28-25)16-8-6-5-7-9-16/h5-15H,1-4H3
• InChI Key: VTGBILURYITJTM-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)C2=NC3=C(C=NN3C4=CC=CC=C4)C5=CC(=C(C=C52)OC)OC

Description

5-(2,5-dimethoxyphenyl)-7,8-dimethoxy-3-phenyl-3H-pyrazolo[3,4-c]isoquinoline, commonly known as Dimebon, is a chemical compound that has been studied for its potential therapeutic applications in various neurological disorders.

Mechanism of Action

The exact mechanism of action of Dimebon is not fully understood. However, it has been suggested that Dimebon may modulate the activity of various neurotransmitters, including acetylcholine, serotonin, and dopamine. Dimebon has also been shown to interact with various ion channels and receptors, including NMDA receptors and sigma-1 receptors.
Biochemical and Physiological Effects:
Dimebon has been shown to have various biochemical and physiological effects. In vitro studies have shown that Dimebon can increase mitochondrial function, reduce oxidative stress, and inhibit beta-amyloid aggregation. In vivo studies have shown that Dimebon can improve cognitive function and reduce neuronal cell death in animal models of Alzheimer's disease, Huntington's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using Dimebon in lab experiments is that it has been shown to have neuroprotective effects in various neurological disorders. However, one limitation of using Dimebon in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on Dimebon. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to conduct clinical trials to evaluate its efficacy and safety in humans. Additionally, Dimebon may have potential applications in other neurological disorders, such as multiple sclerosis and traumatic brain injury, which could be explored in future research.

Synthesis Methods

Dimebon can be synthesized by reacting 2,5-dimethoxybenzaldehyde with 4-phenyl-1,2,3,6-tetrahydropyridine in the presence of a catalyst. This reaction yields an intermediate product, which is then further reacted with 2-amino-5-methoxyphenylpyridine to form Dimebon.

Scientific Research Applications

Dimebon has been studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Huntington's disease, and Parkinson's disease. In vitro studies have shown that Dimebon can inhibit beta-amyloid aggregation, which is a hallmark of Alzheimer's disease. Dimebon has also been shown to increase mitochondrial function and reduce oxidative stress, which may be beneficial in Huntington's disease and Parkinson's disease.